![molecular formula C12H15NO2 B7515721 N-propyl-2,3-dihydro-1-benzofuran-2-carboxamide](/img/structure/B7515721.png)
N-propyl-2,3-dihydro-1-benzofuran-2-carboxamide
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Overview
Description
N-propyl-2,3-dihydro-1-benzofuran-2-carboxamide, also known as PD 168077, is a synthetic compound that belongs to the class of benzofuran derivatives. It is a potent and selective agonist for the dopamine D4 receptor, which plays a crucial role in regulating various physiological and behavioral functions. PD 168077 has been extensively studied for its potential therapeutic applications in several neurological and psychiatric disorders, including schizophrenia, attention deficit hyperactivity disorder (ADHD), and drug addiction.
Mechanism of Action
N-propyl-2,3-dihydro-1-benzofuran-2-carboxamide 168077 acts as a selective agonist for the dopamine D4 receptor, which is primarily expressed in the prefrontal cortex and the limbic system of the brain. Activation of the D4 receptor by this compound 168077 leads to the activation of various intracellular signaling pathways, including the cyclic AMP (cAMP) pathway and the phosphoinositide 3-kinase (PI3K) pathway. These pathways play a crucial role in regulating neuronal excitability, synaptic plasticity, and gene expression, which are essential for normal brain function.
Biochemical and physiological effects:
This compound 168077 has several biochemical and physiological effects, including enhancing cognitive function, improving attention and memory, reducing impulsivity, and reducing drug-seeking behavior and relapse. These effects are primarily mediated by the activation of the dopamine D4 receptor in the prefrontal cortex and the limbic system of the brain. This compound 168077 has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Parkinson's disease.
Advantages and Limitations for Lab Experiments
N-propyl-2,3-dihydro-1-benzofuran-2-carboxamide 168077 has several advantages for lab experiments, including its high potency and selectivity for the dopamine D4 receptor, its well-characterized mechanism of action, and its potential therapeutic applications in several neurological and psychiatric disorders. However, there are some limitations to using this compound 168077 in lab experiments, including its relatively short half-life, its limited solubility in aqueous solutions, and the potential for off-target effects at high concentrations.
Future Directions
There are several future directions for research on N-propyl-2,3-dihydro-1-benzofuran-2-carboxamide 168077, including investigating its potential therapeutic applications in other neurological and psychiatric disorders, such as depression, anxiety, and bipolar disorder. Further research is also needed to elucidate the molecular mechanisms underlying the neuroprotective effects of this compound 168077 and to develop more potent and selective agonists for the dopamine D4 receptor. Additionally, the development of novel drug delivery systems may improve the pharmacokinetic properties of this compound 168077 and enhance its therapeutic efficacy.
Synthesis Methods
N-propyl-2,3-dihydro-1-benzofuran-2-carboxamide 168077 can be synthesized by several methods, including the reaction of 2-(2-bromoethyl)-1-benzofuran with propylamine in the presence of a palladium catalyst, or the reaction of 2-(2-chloroethyl)-1-benzofuran with propylamine in the presence of a base. The purity and yield of the compound can be improved by various purification techniques, such as column chromatography and recrystallization.
Scientific Research Applications
N-propyl-2,3-dihydro-1-benzofuran-2-carboxamide 168077 has been widely used in scientific research to investigate the dopamine D4 receptor's role in various physiological and behavioral functions. It has been used in several in vitro and in vivo studies to elucidate the receptor's mechanism of action and its potential therapeutic applications. This compound 168077 has been shown to enhance cognitive function, improve attention and memory, and reduce impulsivity in animal models of ADHD. It has also been shown to reduce drug-seeking behavior and relapse in animal models of drug addiction.
properties
IUPAC Name |
N-propyl-2,3-dihydro-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c1-2-7-13-12(14)11-8-9-5-3-4-6-10(9)15-11/h3-6,11H,2,7-8H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKJKLRYWRBAAPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1CC2=CC=CC=C2O1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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